Cas no 71078-46-1 (Phenol, 4-[2-nitro-4-(trifluoromethyl)phenoxy]-)

Phenol, 4-[2-nitro-4-(trifluoromethyl)phenoxy]- structure
71078-46-1 structure
Product Name:Phenol, 4-[2-nitro-4-(trifluoromethyl)phenoxy]-
CAS No:71078-46-1
MF:C13H8F3NO4
MW:299.202134132385
CID:546073
PubChem ID:23325101
Update Time:2025-04-19

Phenol, 4-[2-nitro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[2-nitro-4-(trifluoromethyl)phenoxy]-
    • 4-[2-nitro-4-(trifluoromethyl)phenoxy]phenol
    • 4-(2-nitro-4-trifluoromethylphenoxy)phenol
    • 4-(2-nitro-4-trifluoromethylphenoxy) phenol
    • 71078-46-1
    • DTXSID30632934
    • SCHEMBL8684713
    • Inchi: 1S/C13H8F3NO4/c14-13(15,16)8-1-6-12(11(7-8)17(19)20)21-10-4-2-9(18)3-5-10/h1-7,18H
    • InChI Key: IWLRGEKAYJALDI-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=1)[N+](=O)[O-])OC1C=CC(=CC=1)O)(F)F

Computed Properties

  • Exact Mass: 299.04054
  • Monoisotopic Mass: 299.04054222g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 75.3Ų

Experimental Properties

  • PSA: 72.6

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